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Compound of Interest

Compound Name: Neodymium hydroxide

Cat. No.: B099786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the Chemical Abstracts Service
(CAS) number and detailed safety data for Neodymium Hydroxide. The following sections
offer a structured overview of its properties, hazards, handling procedures, and emergency
protocols, designed to ensure safe laboratory and research use.

Chemical Identification

Neodymium Hydroxide is an inorganic compound used in various applications, including as a
colorant for glassware and as a raw material for producing other neodymium compounds.[1][2]
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Identifier Value

Chemical Name Neodymium(IIl) Hydroxide

Neodymium trihydroxide, Neodymium

Synonyms Hydrate[1][2][3]

CAS Number 16469-17-3[1][3][4]1[5][6][7]
EC Number 240-514-4[4][7]

Molecular Formula Nd(OH)s[1][4]

Molecular Weight 195.26 g/mol [1][5][7]

Physical and Chemical Properties

Neodymium hydroxide is a pale violet, pink, or bluish powder.[1][2][8] It is insoluble in water
but soluble in mineral acids.[1][2]

Property Value
Appearance Pale violet/pink/bluish powder[1][8]
Solubility Insoluble in water; Soluble in mineral acids[1][2]

. Stable under recommended storage
Stability -
conditions[9]

Hazard Identification and GHS Classification

The GHS classification for Neodymium Hydroxide presents some variability across different
suppliers. While some reports indicate it does not meet GHS hazard criteria, a significant
portion of notifications to the European Chemicals Agency (ECHA) classify it as a hazardous
substance.[10] Researchers should handle this chemical with the caution required for a
potentially corrosive and irritating material.

GHS Pictogram:

e corrosion GHSO05[7][10]
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Signal Word:

e Danger[7][10][11] or Warning[12][13]

Hazard Statements (H-Statements):

H314: Causes severe skin burns and eye damage.[7][10][11]

H315: Causes skin irritation.[13]

H319: Causes serious eye irritation.[13]

H335: May cause respiratory irritation.[12][13]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is
provided in the table below.
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Code Description

Do not breathe

P260 .
dust/fume/gas/mist/vapors/spray.[7][10]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[10][11][13]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[13]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[10][13]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 ] o
present and easy to do. Continue rinsing.[10]
[11]
P310 Immediately call a POISON CENTER or
doctor/physician.[11]
P405 Store locked up.[10][12]
Dispose of contents/container to an approved
P501

waste disposal plant.[10][12]

Experimental Protocols and Handling Procedures

While specific experimental protocols for toxicological studies are not detailed in standard
safety data sheets, the following handling and emergency procedures are derived from
aggregated safety information and constitute best practices for laboratory use.

A risk assessment should always precede handling. The following diagram illustrates the
recommended PPE workflow.
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Personal Protective Equipment (PPE) Protocol

Handling Neodymium Hydroxide

Use Engineering Controls
(Fume Hood, Ventilated Area)

Eye Protection:
Safety glasses with side-shields or goggles

Skin Protection:
Impermeable gloves and lab coat

Respiratory Protection:
NIOSH-approved respirator if dust is generated

Proceed with Experiment

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling Neodymium Hydroxide.

+ Handling: Avoid formation of dust and aerosols.[14] Use only in a well-ventilated area or
under a chemical fume hood.[12] Wash hands thoroughly after handling.[12]

e Storage: Store in a cool, dry, and well-ventilated place.[1][2][12] Keep containers tightly
closed to prevent moisture absorption.[1][2][12]
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The following table summarizes the recommended first-aid procedures in case of exposure.

Exposure Route First-Aid Protocol

Remove victim to fresh air. Keep at restin a
) position comfortable for breathing. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

medical attention.[9][12]

Take off contaminated clothing immediately.
. Wash off with soap and plenty of water for at
Skin Contact . . o
least 15 minutes. Seek medical attention if

irritation persists.[9][12]

Rinse cautiously with water for several minutes,

also under the eyelids.[12] Remove contact
Eye Contact lenses, if present and easy to do. Continue

rinsing for at least 15 minutes. Immediately call

a physician.[9][11]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ .
unconscious person. Seek medical attention.[9]

[11]

Risk Assessment and Control

A thorough risk assessment is mandatory before starting any experiment involving
Neodymium Hydroxide. The logical workflow for such an assessment is outlined below.
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Chemical Risk Assessment Workflow

1. Identify Hazards

(Review SDS: Corrosive, Irritant)

valuate potential harm

2. Assess Risks
(Evaluate exposure potential, quantity, duration)

itigate identified risks

3. Implement Control Measures
(PPE, Engineering Controls, SOPSs)

nsure ongoing safety

4. Review & Monitor

(Periodically review effectiveness of controls)

Click to download full resolution via product page

Caption: Logical workflow for a chemical risk assessment process.

Toxicological and Ecological Information

» Toxicological Information: The chemical, physical, and toxicological properties have not been
fully investigated.[9] It is known to be a skin and eye irritant and may cause respiratory
irritation.[12][13] Some sources indicate it can cause severe skin burns.[8][10][11]

» Ecological Information: Do not let the product enter drains or be released into the
environment.[9][14]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the specific SDS provided by your
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supplier before handling Neodymium Hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Neodymium Hydroxide - High Purity Powder at Attractive Price [rarearthchemicals.com]
. Neodymium Hydroxide-BEYONDCHEM [beyondchem.com]

. CAS 16469-17-3: Neodymium hydroxide | CymitQuimica [cymitquimica.com]

. Neodymium(lll) hydroxide - Wikipedia [en.wikipedia.org]

. Substance Registry Services | US EPA [cdxapps.epa.gov]

. Page loading... [wap.guidechem.com]

. Neodymium(lIl) hydroxide 99.995 trace metals 16469-17-3 [sigmaaldrich.com]

. Neodymium hydroxide - Hazardous Agents | Haz-Map [haz-map.com]

°
(] [00] ~ » ol EEN w N =

. ameslab.gov [ameslab.gov]

e 10. Neodymium hydroxide | H3NdO3 | CID 85433 - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. chemicalbook.com [chemicalbook.com]

e 12. fishersci.com [fishersci.com]

o 13. fishersci.at [fishersci.at]

e 14. americanelements.com [americanelements.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Neodymium
Hydroxide: CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099786#neodymium-hydroxide-cas-number-and-
safety-data]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b099786?utm_src=pdf-body
https://www.benchchem.com/product/b099786?utm_src=pdf-custom-synthesis
https://www.rarearthchemicals.com/neodymium-hydroxide-5246375.html
https://www.beyondchem.com/productinfo/423406.html?templateId=1133605
https://cymitquimica.com/cas/16469-17-3/
https://en.wikipedia.org/wiki/Neodymium(III)_hydroxide
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/204248
https://wap.guidechem.com/msds/16469-17-3.html
https://www.sigmaaldrich.com/US/en/product/aldrich/587109
https://haz-map.com/Agents/21227
https://www.ameslab.gov/sites/default/files/inline-files/60_Neodymium_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Neodymium-hydroxide
https://www.chemicalbook.com/msds/neodymium-hydroxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA3948609&productDescription=NEODYM%28III%29+HYDROX+HYD+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=15471537&countryCode=AT&language=en
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=10346
https://www.benchchem.com/product/b099786#neodymium-hydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b099786#neodymium-hydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b099786#neodymium-hydroxide-cas-number-and-safety-data
https://www.benchchem.com/product/b099786#neodymium-hydroxide-cas-number-and-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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